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Compound of Interest

Compound Name: Pentyl carbonotrithioate

Cat. No.: B15420509

An In-depth Technical Guide to Pentyl
Carbonotrithioate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentyl carbonotrithioate is an organosulfur compound belonging to the trithiocarbonate class
of molecules. Its primary significance lies in the field of polymer chemistry, where it serves as a
highly effective chain transfer agent in Reversible Addition-Fragmentation chain Transfer
(RAFT) polymerization. This controlled radical polymerization technique allows for the
synthesis of polymers with well-defined molecular weights, low polydispersity, and complex
architectures. While its applications in medicinal chemistry and drug delivery are being
explored due to its ability to form stable polymers, its predominant use remains in materials
science. This guide provides a comprehensive overview of the physical and chemical
properties of pentyl carbonotrithioate, a detailed experimental protocol for its synthesis, and
a visualization of the synthetic workflow.

Physical and Chemical Properties

The known physical and chemical properties of pentyl carbonotrithioate are summarized in
the table below. It is important to note that while some data is available, specific values for
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properties such as melting point, refractive index, and vapor pressure are not readily found in
the current literature.

Property Value Source
Molecular Formula CeH12Ss [1]
Molecular Weight 180.35 g/mol [1]
CAS Number 113099-70-0 [1]
Appearance Colorless to pale yellow liquid [1]
Density Approximately 1.1 g/cm3 [1]

Approximately 160°C under
Boiling Point standard atmospheric [1]

conditions

Soluble in organic solvents
N such as acetone and
Solubility ] ) [1]
dichloromethane; Insoluble in

water.

Sensitive to moisture and air;
should be handled under an
o inert atmosphere to prevent
Reactivity . [1]
degradation. The sulfur atoms
can undergo nucleophilic

attack.

Experimental Protocols

The following is a detailed experimental protocol for the synthesis of pentyl carbonotrithioate,
adapted from general methods for trithiocarbonate synthesis.[2][3][4]

Objective: To synthesize S-pentyl carbonotrithioate.
Materials:

¢ 1-Pentanethiol
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e Carbon disulfide (CS2)

e Sodium hydroxide (NaOH) or other suitable base (e.g., triethylamine)

e An appropriate alkylating agent (e.g., methyl iodide or benzyl bromide to form an
unsymmetrical trithiocarbonate, or a second equivalent of a pentyl halide for a symmetrical
one. For this protocol, we will assume the formation of a symmetrical dipentyl
trithiocarbonate).

e 1-Bromopentane

e Solvent (e.g., isopropanol/water mixture, acetone, or tetrahydrofuran)

 Inert gas (Nitrogen or Argon)

o Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,
etc.)

e Magnetic stirrer and heating mantle

« Rotary evaporator

e Separatory funnel

e Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

o Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a
condenser with a nitrogen/argon inlet, and a dropping funnel is assembled. The system is
flushed with an inert gas to ensure an oxygen- and moisture-free environment.

o Base and Thiol Reaction: A solution of sodium hydroxide in a minimal amount of water is
prepared and added to the reaction flask, followed by the addition of the main solvent (e.qg.,
isopropanol). The mixture is cooled in an ice bath to 0-5°C. 1-Pentanethiol is then added
dropwise to the cooled basic solution with continuous stirring.
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o Formation of the Trithiocarbonate Salt: After the addition of the thiol is complete, carbon
disulfide is added dropwise via the dropping funnel, ensuring the temperature remains
between 0 and 5°C. The reaction mixture will typically change color to a yellow or orange,
indicating the formation of the sodium pentyltrithiocarbonate salt. The mixture is stirred at this
temperature for an additional 30-60 minutes.

o Alkylation: 1-Bromopentane is then added dropwise to the reaction mixture. The reaction is
allowed to slowly warm to room temperature and then stirred for several hours (or overnight)
to ensure the completion of the alkylation reaction.

o Workup and Purification:
o The reaction mixture is filtered to remove any inorganic salts (e.g., sodium bromide).

o The filtrate is concentrated under reduced pressure using a rotary evaporator to remove
the bulk of the solvent.

o The residue is taken up in an organic solvent like dichloromethane and washed
sequentially with water and brine in a separatory funnel to remove any remaining water-
soluble impurities.

o The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure to yield the crude pentyl carbonotrithioate.

o Final Purification: The crude product can be further purified by vacuum distillation or column
chromatography on silica gel to obtain the final, pure pentyl carbonotrithioate as a
colorless to pale yellow liquid.

Safety Precautions: 1-Pentanethiol and carbon disulfide are volatile and have strong,
unpleasant odors. All manipulations should be carried out in a well-ventilated fume hood.
Appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn at
all times.

Mandatory Visualization

The following diagram illustrates the general workflow for the synthesis of pentyl
carbonotrithioate.
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Synthesis of Pentyl Carbonotrithioate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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